(1S)-2'-[[(1-Methylethyl)amino]carbonyl][1,1'-binaphthalene]-2-carboxylic acid

• Molecular Formula: C25H21NO3
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 1-[2-(propan-2-ylcarbamoyl)naphthalen-1-yl]naphthalene-2-carboxylic acid
• InChI: InChI=1S/C25H21NO3/c1-15(2)26-24(27)20-13-11-16-7-3-5-9-18(16)22(20)23-19-10-6-4-8-17(19)12-14-21(23)25(28)29/h3-15H,1-2H3,(H,26,27)(H,28,29)
• InChI Key: MPQWTGZCWNQGOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=C(C2=CC=CC=C2C=C1)C3=C(C=CC4=CC=CC=C43)C(=O)O

Description

(1S)-2’-[[(1-Methylethyl)amino]carbonyl][1,1’-binaphthalene]-2-carboxylic acid is a complex organic compound with a unique structure that includes a binaphthalene core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-2’-[[(1-Methylethyl)amino]carbonyl][1,1’-binaphthalene]-2-carboxylic acid typically involves multiple steps, starting from commercially available precursorsThe reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow synthesis and the use of automated reactors can be employed to produce the compound on a commercial scale .

Chemical Reactions Analysis

Types of Reactions

(1S)-2’-[[(1-Methylethyl)amino]carbonyl][1,1’-binaphthalene]-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

(1S)-2’-[[(1-Methylethyl)amino]carbonyl][1,1’-binaphthalene]-2-carboxylic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (1S)-2’-[[(1-Methylethyl)amino]carbonyl][1,1’-binaphthalene]-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (1S)-2’-[[(1-Methylethyl)amino]carbonyl][1,1’-binaphthalene]-2-carboxylic acid include other binaphthalene derivatives and compounds with similar functional groups.

Uniqueness

What sets (1S)-2’-[[(1-Methylethyl)amino]carbonyl][1,1’-binaphthalene]-2-carboxylic acid apart is its unique combination of a binaphthalene core with a (1-Methylethyl)amino group and a carboxylic acid. This unique structure imparts specific chemical and biological properties that make it valuable for various applications .